Cas no 1073355-27-7 (2-[(3,3-dimethyl-2-bicyclo[2.2.1]heptanyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-[(3,3-dimethyl-2-bicyclo[2.2.1]heptanyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1073355-27-7 structure
Product Name:2-[(3,3-dimethyl-2-bicyclo[2.2.1]heptanyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1073355-27-7
MF:C16H29BO2
MW:264.211265325546
CID:857985
PubChem ID:53429040
Update Time:2025-09-20

2-[(3,3-dimethyl-2-bicyclo[2.2.1]heptanyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-[(3,3-dimethyl-2-bicyclo[2.2.1]heptanyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(3,3-DIMETHYLBICYCLO[2.2.1]HEPT-2-YLMETHYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • 1073355-27-7
    • J-001872
    • 2-[(3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • DTXSID50700023
    • Inchi: 1S/C16H29BO2/c1-14(2)12-8-7-11(9-12)13(14)10-17-18-15(3,4)16(5,6)19-17/h11-13H,7-10H2,1-6H3
    • InChI Key: GUIVFDQUMQHBCG-UHFFFAOYSA-N
    • SMILES: O1B(CC2C3CCC(C3)C2(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 264.22600
  • Monoisotopic Mass: 264.2260603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 4.15090

2-[(3,3-dimethyl-2-bicyclo[2.2.1]heptanyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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